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Compound of Interest

Compound Name: 1-Methyl-Inosine-d3

Cat. No.: B15145174 Get Quote

This document provides crucial safety protocols and logistical guidance for researchers,

scientists, and drug development professionals handling 1-Methyl-Inosine-d3. The following

procedures are designed to ensure the safe handling and disposal of this compound,

minimizing risk and ensuring laboratory integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for 1-Methyl-Inosine-d3 is not readily available, data

from analogous compounds such as 1-Methyl-d3-adenosine HI, Methyl-d3-amine HCl, and

Inosine suggest that it should be handled with care. The primary routes of exposure are

inhalation, ingestion, and skin/eye contact.[1][2] It is prudent to treat 1-Methyl-Inosine-d3 as a

potentially hazardous substance.

Minimum Required PPE:

Eye Protection: Safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU)

standards are mandatory.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves prior

to use and dispose of them properly after handling.

Body Protection: A laboratory coat is required. Ensure it is kept clean and stored separately

from personal clothing.
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Respiratory Protection: For operations that may generate dust, such as weighing, a NIOSH-

approved air-purifying respirator with a particulate filter is recommended.[2] Always work in a

well-ventilated area, preferably within a chemical fume hood.[1][2]

Quantitative Data Summary
The following table summarizes key physical and chemical properties gathered from SDSs of

similar compounds. These values should be considered as estimates for 1-Methyl-Inosine-d3.

Property Value Source Analogue(s)

Physical State Solid (Powder) Inosine[3]

Appearance White Inosine[3]

Solubility Soluble in water Methyl-d3-amine HCl[2]

Storage Temperature
Recommended: -20°C to

-80°C for long-term storage.
1-Methylinosine-d3[4]

Stability
Stable under recommended

storage conditions.
Inosine[3]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and to prevent

contamination.

Experimental Workflow
The following diagram outlines the standard operating procedure for handling 1-Methyl-
Inosine-d3 from receipt to disposal.
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Workflow for Handling 1-Methyl-Inosine-d3

Receiving and Storage

Handling and Preparation

Waste Disposal
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Caption: Workflow for handling 1-Methyl-Inosine-d3.
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Step-by-Step Handling Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Log the compound in your chemical inventory.

Store the container in a designated, clearly labeled, and well-ventilated cold storage unit

(-20°C to -80°C) away from incompatible materials.[4]

Preparation and Handling:

All handling of the solid compound, including weighing and initial dissolution, must be

conducted in a certified chemical fume hood to prevent inhalation of dust.[1][2]

Before handling, ensure all necessary PPE is correctly worn.

Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

In Case of a Spill:

Evacuate the immediate area.

If the spill is small and you are trained to handle it, wear appropriate PPE, gently cover the

spill with an absorbent material, and collect it into a sealed container for disposal.

For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Waste Categorization: All materials that come into contact with 1-Methyl-Inosine-d3,

including pipette tips, tubes, gloves, and absorbent materials, should be considered chemical

waste.

Solid Waste: Collect all contaminated solid waste in a designated, labeled, and sealed

container.
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Liquid Waste: Collect all contaminated liquid waste in a separate, labeled, and sealed

container.

Final Disposal: All waste must be disposed of through a licensed professional waste disposal

service in accordance with local, state, and federal regulations.[1] Do not dispose of this

material down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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